Cas no 2228733-50-2 (4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine)

• Product Name: 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine
• CAS No: 2228733-50-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6441008
• PubChem ID: 165880401
• Update Time: 2025-05-20

4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine
• 4-[(2,4-dimethyl-1H-pyrrol-3-yl)oxy]piperidine
• 2228733-50-2
• EN300-1791171

• Inchi： 1S/C11H18N2O/c1-8-7-13-9(2)11(8)14-10-3-5-12-6-4-10/h7,10,12-13H,3-6H2,1-2H3
• InChI Key： MGSAITRUERNQED-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CNC=1C)C1CCNCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37Ų

Additional information on 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine

Professional Introduction to Compound with CAS No. 2228733-50-2 and Product Name: 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine

The compound with the CAS number 2228733-50-2 and the product name 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a piperidine ring substituted with a 2,4-dimethylpyrrole moiety makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine structure combines the favorable properties of both piperidine and pyrrole rings, which are known for their ability to interact with biological targets such as enzymes and receptors. This dual functionality has opened up new avenues for designing molecules with enhanced binding affinity and selectivity.

In the context of contemporary pharmaceutical research, the development of novel scaffolds that can interact with biological targets in unique ways is crucial. The 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine compound has been investigated for its potential to serve as a lead structure in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and other diseases. Its structural motif is particularly interesting because it allows for modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential to act as a scaffold for further derivatization. Researchers have been exploring various strategies to modify the 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine core to enhance its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the piperidine ring can lead to compounds with improved solubility, metabolic stability, and target engagement.

The synthesis of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for preclinical and clinical studies. The use of catalytic systems has also been explored to improve efficiency and reduce waste, aligning with the principles of green chemistry.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine with biological targets. These studies have provided valuable insights into how different substituents on the molecule influence its binding affinity and selectivity. Such information is critical for designing next-generation compounds with optimized pharmacokinetic profiles.

The pharmacological profile of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine has been evaluated through in vitro assays that measure its interaction with enzymes and receptors relevant to various diseases. Preliminary results suggest that this compound exhibits promising activity against targets involved in pain modulation, neuroprotection, and anti-inflammatory responses. These findings have spurred further investigation into its potential as a therapeutic agent.

In vivo studies have complemented these in vitro findings by assessing the behavioral and physiological effects of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine in animal models. These studies have provided evidence of its efficacy in modulating neurological pathways without significant side effects. The compound's ability to cross the blood-brain barrier has also been noted as a key advantage for its potential use in treating central nervous system disorders.

The development of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine as a drug candidate aligns with current trends in pharmaceutical innovation, which emphasize the need for targeted therapies with minimal off-target effects. The compound's unique structural features make it an attractive starting point for designing molecules that can selectively interact with disease-causing targets while sparing healthy tissues.

Future research directions include exploring synthetic routes that allow for scalable production of 4-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine and its derivatives. Additionally, investigating its mechanism of action will be crucial for understanding how it exerts its biological effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion,2228733-50-2 is an intriguing compound that holds significant promise for advancing therapeutic interventions across multiple disease areas. The structural complexity and functional diversity of 4-(2,4-dimethyl-1H-pyrrol-3-yloxypiperidine) make it a valuable asset in drug discovery pipelines. As research continues to uncover new applications for this molecule,its potential impact on human health is likely to grow significantly.